![molecular formula C8H12O2 B6214665 rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol CAS No. 29946-76-7](/img/no-structure.png)
rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol
Overview
Description
Rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol involves a series of reactions starting from commercially available starting materials. The key steps include the formation of the bicyclic ring system and the introduction of the hydroxyl group at the appropriate position.", "Starting Materials": [ "Cyclopentadiene", "Ethyl vinyl ether", "Sodium hydride", "Methanol", "Hydrogen peroxide", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with ethyl vinyl ether in the presence of sodium hydride to form the bicyclic ring system.", "Step 2: The resulting product is then treated with hydrogen peroxide to form a hydroperoxide intermediate.", "Step 3: Reduction of the hydroperoxide intermediate with sodium borohydride yields the corresponding alcohol.", "Step 4: The alcohol is then treated with acetic acid to form the acetate ester.", "Step 5: Saponification of the acetate ester with sodium bicarbonate in water yields the final product, rac-(1R,2R,5R)-9-oxabicyclo[3.3.1]non-6-en-2-ol." ] } | |
CAS No. |
29946-76-7 |
Molecular Formula |
C8H12O2 |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
